N-(4-(4-ethoxyphenyl)thiazol-2-yl)-4-(ethylthio)benzamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-4-ethylsulfanylbenzamide
• InChI: InChI=1S/C20H20N2O2S2/c1-3-24-16-9-5-14(6-10-16)18-13-26-20(21-18)22-19(23)15-7-11-17(12-8-15)25-4-2/h5-13H,3-4H2,1-2H3,(H,21,22,23)
• InChI Key: DCUGYOUGGBTEPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)SCC
• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.5 g/mol

Description

N-(4-(4-ethoxyphenyl)thiazol-2-yl)-4-(ethylthio)benzamide, also known as ETTB, is a compound that has gained attention in scientific research due to its potential therapeutic applications. ETTB has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties, making it a promising candidate for drug development.

Scientific Research Applications

Anticancer Applications

One study designed and synthesized a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which were evaluated for anticancer activity against four cancer cell lines. Some derivatives exhibited moderate to excellent anticancer activity, with five derivatives showing higher activities than the reference drug, etoposide (Ravinaik et al., 2021).

Antiallergy Agents

Another study synthesized a series of N-(4-substituted-thiazolyl)oxamic acid derivatives and tested them for antiallergy activity, showing significant potency compared to disodium cromoglycate (Hargrave et al., 1983).

Antimicrobial Agents

Research into 2-phenylamino-thiazole derivatives as antimicrobial agents revealed that some synthesized molecules were more potent than reference drugs against various pathogenic strains, with notable antibacterial activity against Gram-positive strains (Bikobo et al., 2017).

Applications in Material Science

N-Ethoxycarbonylpyrene- and perylene thioamides were used as building blocks in the synthesis of a variety of fluorescent dyes for potential applications in material science, displaying fluorescence in a wide range and high emission efficiency (Witalewska et al., 2019).